Cas no 902330-58-9 (3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 902330-58-9
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5363655
• Update Time: 2025-05-20

3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H22N4O2/c1-13-10-18(20-11-14-6-5-9-25-14)23-19(22-13)16(12-21-23)15-7-3-4-8-17(15)24-2/h3-4,7-8,10,12,14,20H,5-6,9,11H2,1-2H3
• SMILES： C12=C(C3=CC=CC=C3OC)C=NN1C(NCC1CCCO1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

Research Brief on 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 902330-58-9)

Recent studies on the compound 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 902330-58-9) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidine derivative has garnered attention due to its unique structural features and biological activity, particularly in the context of kinase inhibition and therapeutic applications. The following brief synthesizes the latest findings and developments related to this compound.

The compound, often referred to by its chemical name or CAS number, has been investigated for its role as a selective kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, with a notable selectivity profile that minimizes off-target effects. This specificity is attributed to the compound's ability to bind to the ATP-binding site of kinases, thereby modulating their activity.

One of the key advancements in the research of this compound is its application in oncology. Preclinical studies have shown that it effectively inhibits the proliferation of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings are supported by data from cell-based assays and animal models, where the compound demonstrated significant tumor growth suppression with minimal toxicity. Researchers have also explored its potential in combination therapies, where it synergizes with other chemotherapeutic agents to enhance efficacy and overcome drug resistance.

In addition to its anticancer properties, recent investigations have explored the compound's utility in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways has positioned it as a candidate for conditions like Alzheimer's and Parkinson's disease. Preliminary studies in neuronal cell cultures and rodent models have shown promising results, including reduced neuroinflammation and improved cognitive function. However, further validation in clinical settings is required to confirm these observations.

The synthesis and optimization of 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating large-scale production and subsequent clinical trials. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

Despite these promising developments, challenges remain in the translation of this compound from bench to bedside. Issues such as formulation stability, long-term safety, and potential drug-drug interactions need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive toxicological studies and phase I clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development timeline and bring this compound closer to therapeutic application.

In conclusion, 3-(2-methoxyphenyl)-5-methyl-N-(oxolan-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine represents a multifaceted compound with significant potential in both oncology and neurodegenerative disease research. Its selective kinase inhibition, coupled with advancements in synthesis and optimization, underscores its value as a lead candidate. Future studies will be pivotal in determining its clinical viability and therapeutic impact. Researchers and stakeholders in the chemical biology and pharmaceutical sectors are encouraged to monitor ongoing developments closely, as this compound may offer novel treatment avenues for challenging diseases.